molecular formula C16H23N3O5 B2764525 3-(1-(1-Acetylpiperidine-4-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione CAS No. 2034274-57-0

3-(1-(1-Acetylpiperidine-4-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione

Cat. No. B2764525
CAS RN: 2034274-57-0
M. Wt: 337.376
InChI Key: DRSOOXRQIZCEEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “3-(1-(1-Acetylpiperidine-4-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione” is a complex organic molecule that contains several functional groups and structural features. It includes a piperidine ring, which is a common feature in many pharmaceuticals . Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .

Scientific Research Applications

Anticancer Applications

Piperidine derivatives are being utilized in different ways as anticancer agents . They show a wide variety of biological activities and are a vital fundament in the production of drugs . Several piperidine alkaloids isolated from natural herbs were found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .

Antiviral Applications

Piperidine derivatives are also used as antiviral agents . Their unique structure and pharmacophoric features make them effective in combating various viral infections .

Antimalarial Applications

The antimalarial properties of piperidine derivatives are also noteworthy . They have been utilized in the development of drugs to treat and prevent malaria .

Antimicrobial and Antifungal Applications

Piperidine derivatives are used as antimicrobial and antifungal agents . They have shown effectiveness in inhibiting the growth of various bacteria and fungi .

Antihypertension Applications

Piperidine derivatives have been used in the treatment of hypertension . Their unique pharmacological properties make them effective in managing high blood pressure .

Analgesic and Anti-inflammatory Applications

Piperidine derivatives are used as analgesic and anti-inflammatory agents . They have shown effectiveness in relieving pain and reducing inflammation .

Anti-Alzheimer Applications

Piperidine derivatives have shown promise in the treatment of Alzheimer’s disease . They have been utilized in the development of drugs to manage and treat this neurodegenerative disorder .

Antipsychotic Applications

Piperidine derivatives are also used as antipsychotic agents . They have been utilized in the development of drugs to manage and treat various psychiatric disorders .

properties

IUPAC Name

3-[1-(1-acetylpiperidine-4-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23N3O5/c1-11(20)17-6-2-12(3-7-17)15(22)18-8-4-13(5-9-18)19-14(21)10-24-16(19)23/h12-13H,2-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRSOOXRQIZCEEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCC(CC1)C(=O)N2CCC(CC2)N3C(=O)COC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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